6-(3-Aminopyrrolidin-1-yl)-1,2,4-triazine-3,5(2H,4H)-dione hydrochloride

• IUPAC Name: 6-(3-aminopyrrolidin-1-yl)-2H-1,2,4-triazine-3,5-dione;hydrochloride
• InChI: InChI=1S/C7H11N5O2.ClH/c8-4-1-2-12(3-4)5-6(13)9-7(14)11-10-5;/h4H,1-3,8H2,(H2,9,11,13,14);1H
• InChI Key: GCIOIGZWTQPWDI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1N)C2=NNC(=O)NC2=O.Cl
• Molecular Formula: C7H12ClN5O2
• Molecular Weight: 233.65 g/mol
• CAS No.: 2138018-74-1

Description

6-(3-Aminopyrrolidin-1-yl)-1,2,4-triazine-3,5(2H,4H)-dione hydrochloride is a useful research compound. Its molecular formula is C7H12ClN5O2 and its molecular weight is 233.66. The purity is usually 95%.
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Scientific Research Applications

Structural Studies and Synthesis

• Structural Reassignment : The reaction of 6-amino-1,2,4-triazine-3,5-(2H,4H)dione led to the formation of 5-hydroxy-1,2,4-triazole-3-carboxylic acid, revising previous literature claims (Schuan et al., 1979).
• Visible-Light-Induced Oxyalkylation : A novel method for synthesizing 6-oxyalkylated 1,2,4-triazine-3,5(2H, 4H)-diones was developed using visible-light-induced cross-dehydrogenative coupling, demonstrating the versatility of this compound in chemical synthesis (Tan et al., 2022).

Potential Medical Applications

• D-Amino Acid Oxidase Inhibitors : Derivatives of 6-hydroxy-1,2,4-triazine-3,5(2H,4H)-dione were synthesized as potent d-amino acid oxidase (DAAO) inhibitors, suggesting potential therapeutic applications (Hin et al., 2015).
• Antibacterial Evaluation : Certain derivatives of 1,2,4-triazine-3,5(2H,4H)-dione showed selective inhibition activity against specific microorganisms, indicating its use in developing new antibacterial agents (Huang & Lee, 2011).

Synthesis of Novel Derivatives

• Novel Heterocyclic System : The synthesis of new compounds such as 6-methyl-8-morpholino-2H pyrimido[5’,4’:5,6][1,4]thiazino[3,2e][1,2,4]triazin-3(5H)-one demonstrates the compound's role in creating unique heterocyclic systems (Karimian & Karimi, 2020).

Other Applications

• Triazinones Synthesis : The creation of 3-alkylthio-4-amino-1,6-dihydro-1,2,4-triazin-5(4H)-ones through a reduction process exemplifies the flexibility of 1,2,4-triazine-3,5(2H,4H)-dione in synthesizing a range of chemical derivatives (Mizutani & Sanemitsu, 1985).